2-[(4-Methylpent-1-yn-3-yl)amino]-1,3-oxazole-4-carboxylic acid

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 2-(4-methylpent-1-yn-3-ylamino)-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C10H12N2O3/c1-4-7(6(2)3)11-10-12-8(5-15-10)9(13)14/h1,5-7H,2-3H3,(H,11,12)(H,13,14)
• InChI Key: ANMBSGXFQCVXQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C#C)NC1=NC(=CO1)C(=O)O

Description

2-[(4-Methylpent-1-yn-3-yl)amino]-1,3-oxazole-4-carboxylic acid is a 1,3-oxazole derivative featuring a carboxylic acid group at position 4 and a substituted amino group at position 2. The amino substituent comprises a 4-methylpent-1-yn-3-yl chain, introducing both alkyne and branched alkyl functionalities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-Methylpent-1-yn-3-yl)amino]-1,3-oxazole-4-carboxylic acid typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the oxazole ring: This can be achieved through the cyclization of an appropriate precursor, such as an α-haloketone and an amide.

Introduction of the amino group: The amino group can be introduced via nucleophilic substitution reactions.

Addition of the carboxylic acid group: This step often involves carboxylation reactions under controlled conditions.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its primary use in research rather than large-scale manufacturing. the principles of green chemistry and process optimization would be applied to scale up the synthesis while minimizing waste and energy consumption.

Chemical Reactions Analysis

Types of Reactions

2-[(4-Methylpent-1-yn-3-yl)amino]-1,3-oxazole-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxazole derivatives.

Reduction: Reduction reactions can be used to modify the functional groups within the molecule.

Substitution: Nucleophilic and electrophilic substitution reactions can occur, particularly at the amino and carboxylic acid groups.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2).

Reducing agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution reagents: Halides, amines, and other nucleophiles or electrophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxazole derivatives with additional functional groups, while reduction could lead to simpler amine or alcohol derivatives.

Scientific Research Applications

2-[(4-Methylpent-1-yn-3-yl)amino]-1,3-oxazole-4-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(4-Methylpent-1-yn-3-yl)amino]-1,3-oxazole-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variability at Position 2

The position 2 substituent on the 1,3-oxazole ring significantly influences physicochemical properties and biological activity. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparison of 1,3-Oxazole-4-carboxylic Acid Derivatives

Compound Name (CAS or Source)	Substituent at Position 2	Molecular Weight	Key Properties/Bioactivity	References
Target Compound	(4-Methylpent-1-yn-3-yl)amino	Not Reported	Hypothesized antimicrobial/antifungal activity	N/A
2-(1-Amino-2-methylbutyl)-5-methyl-1,3-oxazole-4-carboxylic acid ()	1-Amino-2-methylbutyl, 5-methyl	Not Reported	Antiplasmodial activity
2-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid (CAS 955401-82-8)	Oxan-4-yl (tetrahydrofuran-derived)	197.19	High solubility due to polar oxane group
2-(2-Chlorophenyl)-1,3-oxazole-4-carboxylic acid (CAS 1247706-41-7)	2-Chlorophenyl	223.62	Potential aromatic interaction motifs
2-(1-Methoxyethyl)-1,3-oxazole-4-carboxylic acid (CAS 1566576-18-8)	1-Methoxyethyl	171.15	Enhanced metabolic stability (methoxy group)
Macrooxazole A ()	Complex natural product substituent	Not Reported	Antimicrobial, cytotoxic, antibiofilm

Physicochemical Properties

• Solubility : The oxane group in 2-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid improves aqueous solubility (~197.19 g/mol), whereas the target compound’s alkyne may reduce solubility but increase lipophilicity .
• Stability : Methoxyethyl substituents (e.g., CAS 1566576-18-8) resist metabolic degradation, whereas the target’s alkyne could confer reactivity in click chemistry applications .

Biological Activity

2-[(4-Methylpent-1-yn-3-yl)amino]-1,3-oxazole-4-carboxylic acid is a compound of interest due to its potential biological activities, particularly in the fields of oncology and virology. This article reviews the synthesis, characterization, and biological activity of this compound, supported by relevant case studies and research findings.

Synthesis and Characterization

The synthesis of 2-[(4-Methylpent-1-yn-3-yl)amino]-1,3-oxazole-4-carboxylic acid typically involves the reaction of 4-methylpent-1-yne with an appropriate oxazole derivative. The reaction conditions often include the use of bases like sodium hydride or potassium carbonate to facilitate the nucleophilic attack on the oxazole ring under inert atmospheres to prevent oxidation .

Characterization techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and mass spectrometry are employed to confirm the structure and purity of the synthesized compound .

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds structurally similar to 2-[(4-Methylpent-1-yn-3-yl)amino]-1,3-oxazole derivatives. For instance, a study evaluated various oxazole derivatives for their cytotoxic activity against several cancer cell lines including fibrosarcoma (HT-1080), breast (MCF-7 and MDA-MB-231), and lung carcinoma (A549). Among these, certain derivatives exhibited significant growth inhibition with IC50 values as low as 19.56 µM against HT-1080 cells .

Table 1: Cytotoxic Activity of Oxazole Derivatives

Compound	Cell Line	IC50 (µM)
Compound 5e	HT-1080	19.56
Compound IV	MDA-MB-231	Not specified
Compound V	A549	Not specified

The mechanism of action for these compounds often involves inducing apoptosis in cancer cells. Studies have shown that these compounds can lead to mitochondrial-mediated apoptosis characterized by a decrease in mitochondrial membrane potential, up-regulation of pro-apoptotic proteins like Bax, and down-regulation of anti-apoptotic proteins such as Bcl-2. Activation levels of caspase cascades are also observed, indicating a robust apoptotic response .

Antiviral Activity

In addition to anticancer properties, similar compounds have been assessed for antiviral activity against SARS-CoV-2. However, results indicated that while some compounds showed cytotoxicity against cancer cell lines, they did not exhibit significant antiviral effects with EC50 values exceeding 100 µM .

Case Studies

A notable case study involving oxazole derivatives included their evaluation in a series of preclinical trials where they were tested against various human cancer cell lines. The results indicated that modifications in the oxazole structure could enhance biological activity, suggesting a structure–activity relationship that warrants further exploration .